(4-Phenyl-1H-imidazol-2-yl)-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-(5-phenyl-1H-imidazol-2-yl)carbamate
• InChI: InChI=1S/C14H17N3O2/c1-14(2,3)19-13(18)17-12-15-9-11(16-12)10-7-5-4-6-8-10/h4-9H,1-3H3,(H2,15,16,17,18)
• InChI Key: VASFTMPTJTULSD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=NC=C(N1)C2=CC=CC=C2
• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.30 g/mol
• CAS No.: 885955-96-4

Description

The compound “tert-Butyl 3- (4-phenyl-1H-imidazol-2-yl)piperidine-1-carboxylate” seems to be closely related. It has a molecular weight of 327.43.

Scientific Research Applications

Synthetic Methods and Molecular Structure

• Synthetic and Crystallographic Studies : A compound structurally related, "(9-Ethyl-9H-carbazol-3-yl)-carbamic acid tert-butyl ester," was synthesized and characterized by elemental analysis, FT-NMR, FT-IR spectroscopy, and X-ray diffraction, demonstrating the synthetic routes and crystallographic configurations applicable to similar compounds. This study highlights the compound's non-planar conformation and intermolecular interactions that could inform the synthesis and structural determination of "(4-Phenyl-1H-imidazol-2-yl)-carbamic acid tert-butyl ester" (Kant, Singh, & Agarwal, 2015).

Applications in Chelation and Metal Ion Removal

• Chelating Task-Specific Ionic Liquids : Research involving imidazolium salts with appended aminodiacetic acid moieties as di-tert-butyl esters, similar in structure to the target compound, have been used for metal chelation, demonstrating potential applications in removing metal ions from aqueous solutions and fine-tuning the solubility of these metal complexes (Harjani, Friščić, MacGillivray, & Singer, 2008).

Polymer Synthesis and Electrochromic Properties

• New Conducting Polymer : A study on the synthesis of a new electroactive monomer, incorporating structural elements similar to the target compound, and its polymerization, highlights the potential of such compounds in the creation of polymers with high thermal stability, narrow molecular weight distribution, and electrochromic properties suitable for RGB color generation in electrochromic devices (Koyuncu et al., 2009).

Chemical Sensing

• Fluorescent Imidazole-Based Chemosensors : Research into imidazole derivatives, structurally related to the compound of interest, for the reversible detection of cyanide and mercury ions, suggests potential applications in environmental monitoring and analytical chemistry. These chemosensors exhibit selective sensing abilities with a mechanism supported by NMR and LC-MS studies (Emandi, Flanagan, & Senge, 2018).

Mechanism of Action

A series of new 3-(4-phenyl-1H-imidazol-2-yl)-1H-pyrazole derivatives were designed and synthesized as JAK 2/3 and Aurora A/B kinase multi-target inhibitors. Many of the compounds examined showed good inhibitory activity against JAK2/3 and Aurora A/B.

Future Directions

The future directions for this compound could involve further exploration of its potential as a multi-target inhibitor, as suggested by the study on related compounds.